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Compound of Interest

Compound Name: Sirt1-IN-3

Cat. No.: B10861310 Get Quote

Essential Safety and Handling Guide for Sirt1-IN-
3
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Sirt1-IN--3, a potent and selective Sirtuin 1 (SIRT1) inhibitor. Given that the toxicological

properties of this compound have not been thoroughly investigated, a cautious approach is

paramount. Adherence to these procedural guidelines is essential for ensuring laboratory

safety and maintaining experimental integrity.

Immediate Safety and Hazard Information
Sirt1-IN-3 is a research chemical with limited safety data. Based on information for similar

compounds, it should be handled as a potentially hazardous substance. Key immediate

concerns include:

Irritation: May cause skin and serious eye irritation.[1]

Unknown Toxicity: The full toxicological profile is unknown. Assume the compound is harmful

if inhaled, ingested, or absorbed through the skin.[1]

Quantitative Data Summary
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The following tables summarize the known quantitative data for Sirt1-IN-3 and a related

compound, providing a quick reference for its physical, chemical, and biological properties.

Table 1: Physicochemical Properties of Sirt1-IN-3 and a Related Compound

Property Value (Sirt1-IN-3)
Value (SIRT-IN-3, a
related compound)

Source(s)

Molecular Formula C₁₃H₁₂N₂O C₁₃H₁₂N₂O [2]

Molecular Weight 212.25 g/mol 212.25 g/mol [2][3]

CAS Number 2470969-91-4 1211-19-4 [2][4]

Appearance
White to yellow solid

powder
Not specified [2]

Boiling Point Not specified 413.3°C at 760 mmHg [2]

Flash Point Not specified 203.8°C [2]

Density Not specified 1.218 g/cm³ [2]

Table 2: Solubility Data for Sirt1-IN-3

Solvent Solubility Source(s)

DMSO ≥ 250 mg/mL (≥ 1177.86 mM) [2]

10% DMSO + 40% PEG300 +

5% Tween80 + 45% Saline
≥ 2.08 mg/mL (≥ 9.80 mM) [2]

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL (≥ 9.80 mM) [2]

10% DMSO + 90% Corn Oil ≥ 2.08 mg/mL (≥ 9.80 mM) [2]

Table 3: Biological Activity of Sirt1-IN-3
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Parameter Value Source(s)

Primary Target SIRT1 [4][5]

IC₅₀ (SIRT1) 4.2 µM [4]

IC₅₀ (SIRT2)
74 µM (for a related

compound)
[3]

IC₅₀ (SIRT3)
235 µM (for a related

compound)
[3]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of Sirt1-IN-3.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks. If

compromised, do not open and follow your institution's emergency procedures for chemical

spills.

Storage of Solid Compound: Store the solid powder at -20°C for long-term stability (up to 3

years). For shorter periods, 4°C is acceptable (up to 2 years). The compound should be

protected from light.[2]

Storage of Stock Solutions: Once reconstituted in a solvent, aliquot the solution into single-

use vials to avoid repeated freeze-thaw cycles. Store stock solutions at -80°C for up to 6

months or at -20°C for up to 1 month. Ensure containers are tightly sealed and protected

from moisture and light.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Sirt1-IN-3.
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Mandatory PPE for Handling Sirt1-IN-3

Personal Protective Equipment Respiratory Protection (as needed)

1. Certified Laboratory Coat
(fully buttoned)

2. Nitrile Gloves
(or other chemically resistant gloves)

3. Safety Glasses with Side Shields
(or Goggles)

4. Face Shield
(when splash potential exists)

Work in a certified
chemical fume hood

Use a NIOSH-approved respirator
if working outside a fume hood

or with large quantities

Click to download full resolution via product page

Caption: Required personal protective equipment for handling Sirt1-IN-3.

Handling and Experimental Use
Designated Area: All handling of Sirt1-IN-3, including weighing and preparing solutions,

should be conducted in a designated area, preferably within a certified chemical fume hood.

Avoid Aerosol Generation: Take care to avoid the generation of dust or aerosols when

handling the solid compound.

Solution Preparation: When preparing solutions, add the solvent to the vial containing the

Sirt1-IN-3 powder slowly to avoid splashing.
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Disposal Plan
Waste Classification: All waste contaminated with Sirt1-IN-3 (e.g., pipette tips, vials, gloves)

must be treated as hazardous chemical waste.

Solid Waste: Collect all solid waste in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all liquid waste containing Sirt1-IN-3 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Disposal Compliance: Dispose of all hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving Sirt1-IN-3.

Spills
Small Spills:

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., chemical

absorbent pads, vermiculite).

Carefully collect the absorbed material and any contaminated debris into a sealed, labeled

hazardous waste container.

Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap

and water.
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Collect all cleaning materials as hazardous waste.

Large Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Prevent entry to the contaminated area.

Personal Exposure
Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[1]

Remove contact lenses if present and easy to do. Continue rinsing.[1]

Seek immediate medical attention.[1]

Skin Contact:

Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

[1]

Remove contaminated clothing and shoes. Wash clothing before reuse.[1]

Seek medical attention if irritation or other symptoms develop.[1]

Inhalation:

Move the individual to fresh air immediately.[1]

If the person is not breathing, give artificial respiration.[1]

Seek immediate medical attention.[1]

Ingestion:
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Do NOT induce vomiting.[1]

Wash out the mouth with water, provided the person is conscious.[1]

Never give anything by mouth to an unconscious person.[1]

Seek immediate medical attention.[1]

Fire
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam fire extinguisher.

Hazards: In the event of a fire, toxic fumes may be produced.

Firefighter Precautions: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Experimental Protocols and Signaling Pathways
While detailed experimental protocols are beyond the scope of this safety guide, it is important

to understand the biological context of Sirt1-IN-3's activity. Sirt1 is a NAD⁺-dependent

deacetylase involved in numerous cellular processes.
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Simplified Sirt1 Signaling and Inhibition

Sirt1-IN-3

SIRT1
(NAD+-dependent deacetylase)

Inhibits

Deacetylated Substrates

Deacetylates

Acetylated Substrates
(e.g., p53, NF-κB, PGC-1α)

Regulation of Cellular Processes
(Apoptosis, Inflammation, Metabolism)

Click to download full resolution via product page

Caption: Sirt1-IN-3 inhibits the deacetylase activity of SIRT1.

By inhibiting SIRT1, Sirt1-IN-3 can modulate the acetylation status and activity of various

downstream targets, thereby influencing critical cellular pathways involved in apoptosis,

inflammation, and metabolism. Researchers using this compound should be aware of its

potential to broadly impact cellular function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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